2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide

• IUPAC Name: 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide
• InChI: InChI=1S/C10H11N5O2/c16-10(11-6-9-12-14-15-13-9)7-17-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,16)(H,12,13,14,15)
• InChI Key: AAMGQNWCOLHDSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC2=NNN=N2
• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol

Description

2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide, also known as PTZA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. PTZA is a tetrazole-based compound that has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has been found to have potential applications in various scientific research fields. It has been studied for its anticonvulsant, analgesic, and anti-inflammatory properties. 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has also been investigated for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has been studied for its potential to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide is not fully understood. However, it has been proposed that 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has also been found to decrease the levels of prostaglandins, which are involved in the inflammatory response. Additionally, 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide is its versatility in various research fields. It has been studied for its potential applications in neurodegenerative disorders, pain management, and cancer treatment. Additionally, 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide has been found to have a low toxicity profile, which makes it a suitable candidate for preclinical studies. However, one limitation of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide is its limited solubility in water, which may pose challenges in its administration and formulation.

Future Directions

There are several future directions for the research on 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of neurodegenerative disorders. Additionally, further studies are needed to elucidate the mechanism of action of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide and its potential interactions with other drugs. Furthermore, the development of novel formulations and delivery methods may overcome the limitations of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide's solubility in water.

Synthesis Methods

The synthesis of 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide involves the reaction of 2-phenoxyacetic acid with thionyl chloride to form 2-phenoxyacetyl chloride. This intermediate is then reacted with sodium azide to form the corresponding azide. Finally, the azide is reduced with hydrogen gas in the presence of palladium on carbon to yield 2-phenoxy-N-(2H-tetrazol-5-ylmethyl)acetamide.